Cas no 380380-60-9 (5-Bromo-2-(1H-tetrazol-5-yl)pyridine)

• Product Name: 5-Bromo-2-(1H-tetrazol-5-yl)pyridine
• CAS No: 380380-60-9
• MF: C₆H₄BrN₅
• MW: 226.033458709717
• MDL: MFCD08062726
• CID: 922895
• PubChem ID: 23438683
• Update Time: 2025-06-09

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1H-tetrazol-5-yl)pyridine
• 2-(1,2,3,4-tetrazol-5-yl)-5-bromopyridine
• 5-BROMO-2-(2H-TETRAZOL-5-YL)PYRIDINE
• PYRIDINE, 5-BROMO-2-(2H-TETRAZOL-5-YL)-
• 2-(5-tetrazolyl)-5-bromopyridine
• 2-(tetrazol-5-yl)-5-bromopyridine
• 5-bromo-2-(tetrazol-5-yl)pyridine
• 5-Bromo-2-(1H-tetrazol-5-yl)-pyridine
• Pyridine, 5-bromo-2-(1H-tetrazol-5-yl)-
• LBDJSOHAVRCQPD-UHFFFAOYSA-N
• 5-Bromo-2-tetrazol-5-ylpyridine
• 4885AB
• Bromo-2-(1H-tetrazol-5-yl)pyri
• Tedizolid Impurity 17
• Bromo-2-
• AKOS016008758
• SCHEMBL1557037
• DTXSID30634150
• 2-(5-Tetrazolyl)-5-bromopyridine; 5-Bromo-2-(2H-tetrazol-5-yl)pyridine; 5-Bromo-2-(tetrazol-5-yl)pyridine
• AM9838
• 5-BROMO-2-(2H-1,2,3,4-TETRAZOL-5-YL)PYRIDINE
• 380380-60-9
• AKOS032455841
• AS-36545
• Z3248283668
• MFCD25977144
• Bromo-2-(1H-tetrazol-5-yl)pyridine
• 5-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)pyridine
• CHEMBL4990714
• SY046170
• CS-M1458
• EN300-6474380
• MFCD08062726
• G2E7F486NN

• MDL： MFCD08062726
• Inchi： 1S/C6H4BrN5/c7-4-1-2-5(8-3-4)6-9-11-12-10-6/h1-3H,(H,9,10,11,12)
• InChI Key： LBDJSOHAVRCQPD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1N=NNN=1

Computed Properties

• Exact Mass: 224.96500
• Monoisotopic Mass: 224.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.850±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 396.451°C at 760 mmHg
• Flash Point: 193.567°C
• Refractive Index: 1.665
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 67.35000
• LogP: 1.02420

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Security Information

• Signal Word：Danger
• Hazard Statement： H203;H302
• Warning Statement： P210;P250;P280;P301+P312;P370+P380
• Storage Condition：2-8 °C

Additional information on 5-Bromo-2-(1H-tetrazol-5-yl)pyridine

Comprehensive Overview of 5-Bromo-2-(1H-tetrazol-5-yl)pyridine (CAS No. 380380-60-9)

5-Bromo-2-(1H-tetrazol-5-yl)pyridine (CAS No. 380380-60-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a pyridine ring with a tetrazole moiety, making it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The 5-Bromo-2-(1H-tetrazol-5-yl)pyridine structure features a bromine substituent at the 5-position of the pyridine ring, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property makes it a valuable building block in medicinal chemistry. The tetrazole group, known for its bioisosteric resemblance to carboxylic acids, contributes to improved metabolic stability and bioavailability in drug candidates. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with enhanced pharmacokinetic profiles.

In recent years, the demand for 5-Bromo-2-(1H-tetrazol-5-yl)pyridine has increased due to its role in designing targeted therapies for diseases like cancer and inflammatory disorders. Its molecular framework is frequently explored in fragment-based drug design, a cutting-edge approach that accelerates the identification of lead compounds. Additionally, the compound's relevance in agrochemical research has grown, particularly in the development of novel pesticides with improved efficacy and environmental safety.

From a synthetic perspective, CAS No. 380380-60-9 is often utilized in click chemistry reactions, leveraging the tetrazole group's ability to participate in cycloaddition processes. This aligns with the broader scientific community's focus on green chemistry and sustainable synthesis methods. The compound's stability under various reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

Analytical characterization of 5-Bromo-2-(1H-tetrazol-5-yl)pyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies. As the pharmaceutical industry continues to emphasize structure-activity relationship (SAR) studies, this compound's well-defined chemical properties make it an ideal candidate for exploratory research.

In conclusion, 5-Bromo-2-(1H-tetrazol-5-yl)pyridine (CAS No. 380380-60-9) represents a critical tool in modern drug discovery and agrochemical innovation. Its multifaceted applications, from kinase inhibitor design to sustainable synthesis, position it at the forefront of interdisciplinary research. As scientific advancements continue to unfold, this compound is poised to play an even greater role in addressing global health and agricultural challenges.